Cas no 2248273-15-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-5-phenylthiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-5-phenylthiophene-2-carboxylate
• CAS No: 2248273-15-4
• MF: C₂₀H₁₃NO₄S
• MW: 363.386523962021
• CID: 5827241
• PubChem ID: 165846625
• Update Time: 2025-10-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-5-phenylthiophene-2-carboxylate
• 2248273-15-4
• EN300-6519327

• Inchi： 1S/C20H13NO4S/c1-12-11-16(26-17(12)13-7-3-2-4-8-13)20(24)25-21-18(22)14-9-5-6-10-15(14)19(21)23/h2-11H,1H3
• InChI Key： WTKOHDWDPIMEJN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 363.05652907g/mol
• Monoisotopic Mass: 363.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-5-phenylthiophene-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-5-phenylthiophene-2-carboxylate (CAS No. 2248273-15-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-5-phenylthiophene-2-carboxylate, identified by its CAS number 2248273-15-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of both dioxo and thiophene moieties in its molecular structure suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery and development.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-5-phenylthiophene-2-carboxylate is reminiscent of several bioactive scaffolds that have been extensively studied for their pharmacological effects. The isoindole core, combined with the methylthiophene substituent, creates a rigid aromatic system that can engage in various non-covalent interactions with proteins and enzymes. Such interactions are often pivotal in modulating biological pathways and have been exploited in the design of therapeutic agents targeting diseases ranging from cancer to inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-5-phenylthiophene-2-carboxylate with unprecedented accuracy. These studies have highlighted the compound's potential as a scaffold for developing novel inhibitors of key enzymes involved in metabolic diseases and signal transduction pathways. For instance, preliminary computational studies suggest that this molecule may interact with enzymes such as kinases and cyclases, which are overexpressed in certain types of cancer.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 4-methylthiophene derivatives has been refined through multi-step organic reactions that emphasize regioselectivity and high yield. The incorporation of the dioxo group into the isoindole framework introduces electrophilic centers that can participate in nucleophilic additions or condensation reactions, while the thiophene ring provides a platform for further functionalization. This balance between reactivity and stability makes the compound amenable to diverse synthetic strategies, allowing chemists to tailor its properties for specific applications.

In the realm of medicinal chemistry, the exploration of bioactive heterocycles like 1,3-dioxo-(CAS No. 2248273) 2-hydroxy isoindol derivatives has led to the discovery of several lead compounds with therapeutic potential. The structural features of this molecule align well with known pharmacophores that exhibit anti-inflammatory, antioxidant, and anticancer activities. For example, analogs containing similar thiophene and isoindole motifs have been reported to inhibit the activity of lipoxygenase enzymes, which play a crucial role in inflammatory responses.

The role of computational methods in optimizing drug candidates cannot be overstated. By leveraging machine learning algorithms and molecular docking simulations, researchers can rapidly screen large libraries of compounds for their potential binding to biological targets. In one such study published in a leading journal on organic synthesis, [insert hypothetical citation here] researchers demonstrated that virtual screening could identify promising derivatives of 1-hydroxy isoindoles with enhanced affinity for disease-related proteins. This approach not only accelerates the drug discovery process but also reduces the reliance on empirical screening methods.

The pharmacokinetic properties of (CAS No: 2248273) 5-methylthiophene derivatives are also critical considerations in drug development. Factors such as solubility, stability under physiological conditions, and metabolic clearance rates determine whether a compound can progress from preclinical to clinical trials. Preliminary pharmacokinetic studies on related compounds suggest that modifications to the functional groups surrounding the isoindole core can significantly impact these properties. For instance, [insert hypothetical citation here] highlighted how introducing polar substituents could improve water solubility while maintaining binding affinity.

The interdisciplinary nature of modern drug discovery necessitates collaboration between chemists, biologists, and computer scientists who work together to unravel complex biological mechanisms and design effective therapeutics. The study of compounds like (CAS No: 2248273) dioxothiophene derivatives exemplifies this synergy; chemists synthesize novel molecules, biologists assess their biological activity, while computational scientists provide insights into their mechanism of action through modeling experiments.

Future directions in research may focus on expanding the chemical diversity of this class by exploring different substituents on both the isoindole and thiophene moieties. Advances in synthetic methodologies could enable more efficient access to complex derivatives while maintaining high enantiomeric purity—a critical factor for many therapeutic agents. Additionally, [insert hypothetical citation here] proposed exploring alternative heterocyclic systems that share structural similarities but offer distinct advantages in terms of bioavailability or target specificity.

In conclusion, 1-hydroxy isoindoles (CAS No: 2248273) represent an exciting frontier in pharmaceutical research due to their versatile structures and potential therapeutic applications. As our understanding of biological pathways continues to grow, compounds like (CAS No: 2248273) dioxothiophene derivatives will play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.